Cas no 1157008-04-2 (N-[2-(pyridin-2-yl)ethyl]oxan-4-amine)

• Product Name: N-[2-(pyridin-2-yl)ethyl]oxan-4-amine
• CAS No: 1157008-04-2
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5215589
• PubChem ID: 43608411
• Update Time: 2025-05-25

N-[2-(pyridin-2-yl)ethyl]oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineethanamine, N-(tetrahydro-2H-pyran-4-yl)-
• n-(2-(Pyridin-2-yl)ethyl)tetrahydro-2h-pyran-4-amine
• N-[2-(pyridin-2-yl)ethyl]oxan-4-amine

• Inchi： 1S/C12H18N2O/c1-2-7-13-11(3-1)4-8-14-12-5-9-15-10-6-12/h1-3,7,12,14H,4-6,8-10H2
• InChI Key： ULWWNNFLCUVEED-UHFFFAOYSA-N
• SMILES： C1(CCNC2CCOCC2)=NC=CC=C1

Additional information on N-[2-(pyridin-2-yl)ethyl]oxan-4-amine

Comprehensive Overview of N-[2-(pyridin-2-yl)ethyl]oxan-4-amine (CAS No. 1157008-04-2): Properties, Applications, and Research Insights

N-[2-(pyridin-2-yl)ethyl]oxan-4-amine (CAS No. 1157008-04-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This molecule combines a pyridine ring with an oxane (tetrahydropyran) moiety, linked via an ethylamine spacer, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula, C12H18N2O, and precise structure have been validated through advanced analytical techniques such as NMR and mass spectrometry.

In recent years, the demand for heterocyclic compounds like N-[2-(pyridin-2-yl)ethyl]oxan-4-amine has surged, driven by their role in designing kinase inhibitors and GPCR-targeted therapeutics. Researchers are particularly interested in its potential to modulate central nervous system (CNS) pathways, aligning with trends in neurodegenerative disease research. The compound’s logP value and hydrogen-bonding capacity suggest favorable blood-brain barrier permeability, a hot topic in AI-driven drug design discussions.

The synthesis of CAS 1157008-04-2 typically involves multi-step organic reactions, including reductive amination between 2-(2-aminoethyl)pyridine and oxan-4-one. Optimized protocols emphasize green chemistry principles, such as solvent-free conditions or catalytic hydrogenation, reflecting the industry’s shift toward sustainable synthesis. Analytical data (HPLC purity >98%) confirm its suitability for high-throughput screening libraries, a frequent search query among medicinal chemists.

Beyond pharmaceuticals, this compound’s ligand properties are explored in metal-organic frameworks (MOFs) for gas storage—a trending topic in materials science. Its pyridyl group acts as a coordination site for transition metals, enabling applications in catalysis and sensors. Such interdisciplinary utility makes it a recurring keyword in patent literature and grant-funded projects.

Safety and handling of N-[2-(pyridin-2-yl)ethyl]oxan-4-amine follow standard laboratory protocols. While not classified as hazardous, proper PPE (gloves, goggles) is recommended during manipulation. Stability studies indicate compatibility with common organic solvents (DMSO, ethanol), addressing frequent user queries about compound solubility and storage conditions (-20°C under inert gas).

In conclusion, CAS 1157008-04-2 exemplifies the convergence of medicinal chemistry and advanced materials. Its dual functionality—as a pharmacophore and chelating agent—positions it at the forefront of innovations in precision medicine and nanotechnology. Ongoing studies continue to uncover its potential, making it a compound to watch in peer-reviewed journals and industry whitepapers.